Cas no 1859550-01-8 ({1-[(3-Fluoro-4-nitrophenyl)methyl]cyclopropyl}methanamine)

• Product Name: {1-[(3-Fluoro-4-nitrophenyl)methyl]cyclopropyl}methanamine
• CAS No: 1859550-01-8
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 6343748
• PubChem ID: 165881955
• Update Time: 2025-08-05

{1-[(3-Fluoro-4-nitrophenyl)methyl]cyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1854025
• {1-[(3-fluoro-4-nitrophenyl)methyl]cyclopropyl}methanamine
• 1859550-01-8
• {1-[(3-Fluoro-4-nitrophenyl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C11H13FN2O2/c12-9-5-8(1-2-10(9)14(15)16)6-11(7-13)3-4-11/h1-2,5H,3-4,6-7,13H2
• InChI Key： LWFRRIQFLXXJHM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC1(CN)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on {1-[(3-Fluoro-4-nitrophenyl)methyl]cyclopropyl}methanamine

Compound CAS No. 1859550-01-8: {1-[(3-Fluoro-4-nitrophenyl)methyl]cyclopropyl}methanamine

The compound with CAS No. 1859550-01-8, known as {1-[(3-Fluoro-4-nitrophenyl)methyl]cyclopropyl}methanamine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a cyclopropane ring, a fluoro-substituted phenyl group, and an amine moiety. These features make it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of {1-[(3-Fluoro-4-nitrophenyl)methyl]cyclopropyl}methanamine as a lead compound in the development of novel therapeutic agents. Its structure allows for interactions with various biological targets, including enzymes and receptors, making it a versatile tool in medicinal chemistry. The fluoro group at the 3-position of the phenyl ring contributes to the compound's lipophilicity, enhancing its ability to cross cellular membranes and bind to target sites effectively.

The cyclopropane ring in the molecule is another key feature that has been extensively studied. Cyclopropane-containing compounds are known for their unique reactivity and stability, which can be harnessed to design molecules with specific biological activities. In the case of {1-[(3-Fluoro-4-nitrophenyl)methyl]cyclopropyl}methanamine, the cyclopropane ring plays a critical role in stabilizing the molecule's conformation and influencing its pharmacokinetic properties.

One of the most exciting developments involving this compound is its potential application in anti-cancer drug development. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation and survival. For instance, studies have shown that {1-[(3-Fluoro-4-nitrophenyl)methyl]cyclopropyl}methanamine can modulate the activity of protein kinases, which are often overexpressed in cancerous cells. This modulation could potentially lead to the development of targeted therapies with fewer side effects compared to traditional chemotherapeutic agents.

In addition to its pharmacological applications, {1-[(3-Fluoro-4-nitrophenyl)methyl]cyclopropyl}methanamine has also been studied for its synthetic versatility. The compound serves as a valuable intermediate in the synthesis of more complex molecules, enabling chemists to explore new avenues in drug design. Its ease of synthesis through well-established organic reactions further enhances its utility in research settings.

The nitro group at the 4-position of the phenyl ring adds another layer of functionality to this compound. Nitro groups are known for their ability to participate in redox reactions and can be converted into other functional groups, such as amino or hydroxyl groups, during synthetic processes. This flexibility allows researchers to tailor the molecule's properties according to specific requirements, making it a valuable building block in organic synthesis.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of {1-[(3-Fluoro-4-nitrophenyl)methyl]cyclopropyl}methanamine. Molecular docking studies have revealed potential binding modes with various biological targets, providing insights into its mechanism of action. These studies are crucial for guiding further experimental work and optimizing the compound's bioavailability and efficacy.

In conclusion, {1-[(3-Fluoro-4-nitrophenyl)methyl]cyclopropyl}methanamine (CAS No. 1859550-01-) is a multifaceted compound with significant potential in drug discovery and organic synthesis. Its unique structure, combined with recent research findings, positions it as a promising candidate for developing novel therapeutic agents and exploring new chemical pathways.